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Compound of Interest

Compound Name: 5-Chloro-1-pentanol

Cat. No.: B147386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for 5-Chloro-1-pentanol (CAS No. 5259-98-3).

Understanding the stability profile of this bifunctional molecule, which contains both a primary

alcohol and a primary alkyl chloride, is critical for its effective use as an intermediate in

pharmaceutical synthesis and other research applications. This document summarizes key

stability data, outlines potential degradation pathways, and provides detailed experimental

protocols for stability assessment.

Executive Summary
5-Chloro-1-pentanol is a versatile chemical intermediate. Its stability is influenced by

temperature, light, and the presence of incompatible substances, particularly bases. The

primary degradation pathway involves an intramolecular SN2 reaction, leading to the formation

of tetrahydropyran. Proper storage in a cool, dark, and dry environment is essential to maintain

its purity and integrity over time. This guide provides the necessary technical details to ensure

the proper handling and storage of 5-Chloro-1-pentanol in a research and development

setting.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Chloro-1-pentanol is presented in

Table 1.
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Property Value

CAS Number 5259-98-3

Molecular Formula C₅H₁₁ClO

Molecular Weight 122.59 g/mol

Appearance Colorless to pale yellow liquid[1]

Boiling Point 107 °C at 10 torr[1]

Flash Point 83.2 °C[1]

Density 1.06 g/cm³[1]

Solubility Slightly soluble in water

Stability Profile
While specific quantitative kinetic data for the degradation of 5-Chloro-1-pentanol is not

extensively available in peer-reviewed literature, its stability can be inferred from its chemical

structure and information on analogous compounds. The key factors influencing its stability are

temperature, light, and pH (especially basic conditions).

Thermal Stability: 5-Chloro-1-pentanol is described as being heat-sensitive.[2] At elevated

temperatures, thermal decomposition can occur, potentially leading to the release of irritating

gases and vapors, including hydrogen chloride.[3]

Photostability: Exposure to light is a condition to avoid during the storage of similar

chloroalkanols, such as 6-chloro-1-hexanol, suggesting that 5-Chloro-1-pentanol may also be

sensitive to light-induced degradation.[1][2] Photochemical degradation of short-chain

chlorinated paraffins in aqueous solutions can be initiated by hydroxyl radicals.

pH and Hydrolytic Stability: 5-Chloro-1-pentanol is susceptible to degradation in the presence

of bases. The primary degradation pathway under basic conditions is an intramolecular

nucleophilic substitution (SN2) reaction, where the alkoxide formed from the deprotonation of

the hydroxyl group attacks the carbon bearing the chlorine atom, leading to the formation of

tetrahydropyran (THP). This cyclization is a well-known reaction for halohydrins. Strong

oxidizing agents are also incompatible with 5-Chloro-1-pentanol.[4]
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A summary of the known stability information is provided in Table 2.

Condition Observation
Potential Degradation
Products

Elevated Temperature
Heat-sensitive; decomposition

can occur.

Hydrogen chloride, various

organic fragments

Exposure to Light
Potentially unstable;

recommended to avoid.

Not specifically determined,

but likely radical-mediated

degradation products.

Basic Conditions (e.g., strong

bases)

Unstable; undergoes

intramolecular cyclization.
Tetrahydropyran, Chloride ions

Acidic Conditions

Generally more stable than in

basic conditions, but acid-

catalyzed dehydration or ether

formation could be possible at

high temperatures.

Not specifically determined.

Oxidizing Conditions
Incompatible with strong

oxidizing agents.

Oxidation of the primary

alcohol to an aldehyde or

carboxylic acid.

Recommended Storage Conditions
To ensure the long-term stability and purity of 5-Chloro-1-pentanol, the following storage

conditions are recommended based on information from safety data sheets and chemical

suppliers.
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Parameter Recommendation Rationale

Temperature
Refrigerated (2-8 °C or 0-10

°C)[5]

To minimize thermal

degradation and slow down

potential side reactions.

Atmosphere
Sealed in a dry environment.

[5]

The compound is moisture-

sensitive.[4]

Light
Store in a dark place or in an

amber container.

To prevent potential photolytic

degradation.

Container

Tightly sealed, appropriate for

chlorinated hydrocarbons (e.g.,

glass).

To prevent contamination and

evaporation.

Ventilation
Store in a well-ventilated area.

[2]

General safety precaution for

chemical storage.

Incompatibilities

Store away from strong

oxidizing agents and strong

bases.[2][4]

To prevent chemical reactions

and degradation.

Signaling Pathways and Degradation Mechanisms
The primary and most well-defined degradation pathway for 5-Chloro-1-pentanol is its base-

promoted intramolecular cyclization to form tetrahydropyran. This reaction proceeds via an

intramolecular SN2 mechanism.

Degradation of 5-Chloro-1-pentanol

5-Chloro-1-pentanol Deprotonation
(Base, e.g., OH⁻)

Chloropentoxide Anion
(Intermediate) Intramolecular SN2 Attack

Tetrahydropyran (THP)

Chloride Ion (Cl⁻)
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Click to download full resolution via product page

Base-promoted intramolecular cyclization of 5-Chloro-1-pentanol.

Experimental Protocols
While specific, validated stability-indicating methods for 5-Chloro-1-pentanol are not readily

available in the public domain, a general protocol for a forced degradation study can be

designed based on ICH guidelines and the known chemical properties of the compound.

Objective: To identify potential degradation products and significant degradation pathways for

5-Chloro-1-pentanol under various stress conditions.

Materials:

5-Chloro-1-pentanol (high purity)

Hydrochloric acid (HCl), 0.1 N and 1 N

Sodium hydroxide (NaOH), 0.1 N and 1 N

Hydrogen peroxide (H₂O₂), 3% and 30%

High-purity water

Acetonitrile (HPLC grade)

Suitable analytical column (e.g., C18)

HPLC with UV or Mass Spectrometric (MS) detector

pH meter

Photostability chamber

Oven

Experimental Workflow:
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Forced Degradation Workflow

Stress Conditions

Prepare Stock Solution of
5-Chloro-1-pentanol

Subject Aliquots to Stress Conditions

Acid Hydrolysis
(HCl, heat)

Base Hydrolysis
(NaOH, heat)

Oxidation
(H₂O₂, heat)

Thermal Stress
(Heat)

Photolytic Stress
(Light)

Analyze Samples by
LC-MS/HPLC

Characterize Degradation Products

Propose Degradation Pathways

Click to download full resolution via product page

Generalized experimental workflow for forced degradation studies.

Procedure:

Preparation of Stock Solution: Prepare a stock solution of 5-Chloro-1-pentanol in a suitable

solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a known concentration

(e.g., 1 mg/mL).
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Stress Conditions:

Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and 1 N HCl. Keep one set of

samples at room temperature and another at an elevated temperature (e.g., 60 °C) for a

defined period (e.g., 24, 48, 72 hours).

Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and 1 N NaOH. Maintain the

samples at room temperature for various time points, as the reaction is expected to be

faster.

Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and 30% H₂O₂. Keep one set

of samples at room temperature and another at an elevated temperature (e.g., 60 °C) for a

defined period.

Thermal Degradation: Expose the solid or liquid sample to dry heat in an oven at a high

temperature (e.g., 80 °C) for a defined period. Also, reflux a solution of the compound.

Photolytic Degradation: Expose a solution of the compound to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy

of not less than 200 watt hours/square meter in a photostability chamber. A control sample

should be kept in the dark.

Sample Analysis: At each time point, withdraw an aliquot of the stressed sample, neutralize it

if necessary, and dilute it to a suitable concentration for analysis. Analyze the samples using

a validated stability-indicating HPLC method, preferably with a mass spectrometer detector

to identify the mass of the degradation products.

Data Evaluation: Compare the chromatograms of the stressed samples with that of an

unstressed control sample. Identify and quantify the degradation products. Based on the

identified structures, propose the degradation pathways.

Conclusion
5-Chloro-1-pentanol is a moderately stable compound that requires specific storage

conditions to prevent degradation. The primary concerns for its stability are exposure to high

temperatures, light, and especially basic conditions, which can lead to intramolecular

cyclization to form tetrahydropyran. For researchers, scientists, and drug development
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professionals, adherence to the recommended storage conditions of refrigeration in a dry, dark,

and well-ventilated area is crucial for maintaining the integrity of this important chemical

intermediate. The provided framework for a forced degradation study can serve as a starting

point for developing a comprehensive understanding of its stability profile in specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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